Cas no 450349-32-3 (2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 450349-32-3
• MF: C₂₁H₂₁ClN₂OS
• MW: 384.922242879868
• CID: 6298408
• PubChem ID: 3655887
• Update Time: 2025-07-18

2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
• 2-((1-(4-chlorobenzyl)-1H-indol-3-yl)thio)-1-(pyrrolidin-1-yl)ethanone
• Oprea1_284919
• SR-01000906811
• F0545-1025
• AKOS024582618
• 2-({1-[(4-chlorophenyl)methyl]-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
• 2-[1-[(4-chlorophenyl)methyl]indol-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• SR-01000906811-1
• 450349-32-3

• Inchi： 1S/C21H21ClN2OS/c22-17-9-7-16(8-10-17)13-24-14-20(18-5-1-2-6-19(18)24)26-15-21(25)23-11-3-4-12-23/h1-2,5-10,14H,3-4,11-13,15H2
• InChI Key： WIWFTIXZJTZRSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=C(C2C=CC=CC1=2)SCC(N1CCCC1)=O

Computed Properties

• Exact Mass: 384.1063122g/mol
• Monoisotopic Mass: 384.1063122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.5Ų

Additional information on 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one

Introduction to 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 450349-32-3)

2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities. This compound, identified by the CAS number 450349-32-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple pharmacophoric elements, including a pyrrolidinyl moiety and an indole scaffold, makes this molecule an intriguing candidate for exploring novel therapeutic mechanisms.

The chemical structure of 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one features a sulfanyl group bridging the indole and pyrrolidine rings, which may contribute to its unique interaction with biological targets. This arrangement suggests potential applications in modulating enzyme activity or receptor binding, areas of intense research in medicinal chemistry. The 4-chlorophenyl substituent further enhances the molecule's complexity, potentially influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. Indole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific modification of the indole ring with a sulfanyl group linked to a pyrrolidinone moiety in 2-({1-(4-chlorophenyl)methyl-1H-indol-3-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one may confer additional biological advantages, such as enhanced binding affinity or selectivity for certain targets.

Current research in pharmaceutical chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple disease pathways simultaneously. The structural features of 2-( { 1 - ( 4 - chlorophenyl ) methyl - 1 H - indol - 3 - yl } sulfanyl ) - 1 - ( pyrrolidin - 1 - yl ) ethan - 1 - one align well with this trend, as its design incorporates elements that could potentially interact with various biological systems. For instance, the pyrrolidinyl group is known to be a common pharmacophore in central nervous system (CNS) drugs, while the indole scaffold has been extensively studied for its role in cancer chemoprevention.

The synthesis of 2-( { 1 - ( 4 - chlorophenyl ) methyl - 1 H - indol - 3 - yl } sulfanyl ) - 1 - ( pyrrolidin - 1 - yl ) ethan - 1 - one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps likely include the formation of the sulfanyl bridge between the indole and pyrrolidine moieties, followed by functionalization at the 4-chlorophenyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve the desired connectivity between the aromatic and heterocyclic components.

Evaluation of the pharmacological properties of 2-( { 1 - ( 4 - chlorophenyl ) methyl - 1 H - indol - 3 - yl } sulfanyl ) - 1 -( pyrrolidin -- 1 -- yl ) ethan -- 1 -- one would typically involve in vitro assays to assess its interaction with relevant biological targets. These assays could include enzyme inhibition studies, receptor binding assays, and cell-based assays to evaluate potential effects on signaling pathways. Additionally, preliminary toxicology studies would be conducted to assess safety profiles before moving into more extensive preclinical development.

The potential therapeutic applications of this compound are broad and warrant further exploration. Given its structural similarities to known bioactive molecules, it may serve as a lead compound for developing new treatments in areas such as oncology or neurology. For example, indole derivatives have shown promise in inhibiting kinases involved in cancer progression, while pyrrolidine-containing compounds are often explored for their potential as CNS agents.

Advances in computational chemistry have enabled more efficient screening of candidate molecules like 2-( { 1 -(4-chlorophenyl)methyl--}--}--}-sulfanyl)-}--}-}--}--}-}--}(---)}---})---})---})---})---})---})---})---})---}))}}}}}}}}}}}}}}}}}}}